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Compound Name: cis-3-Methyl-3-hexene

Cat. No.: B13800522 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for cis-3-
Methyl-3-hexene (CAS RN: 4914-89-0), a seven-carbon alkene. This document is intended for

researchers, scientists, and professionals in the fields of chemistry, materials science, and drug

development, offering a centralized resource for the compound's nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data.

Executive Summary
cis-3-Methyl-3-hexene is a volatile, flammable liquid with the molecular formula C₇H₁₄.

Accurate and detailed spectroscopic data is crucial for its identification, characterization, and

quality control in various research and industrial applications. This guide presents a summary

of its ¹H NMR, ¹³C NMR, IR, and mass spectral data in clearly structured tables, accompanied

by detailed experimental protocols and visualizations to aid in understanding its chemical

structure and properties.

Spectroscopic Data
The following sections provide a detailed analysis of the spectroscopic data obtained for cis-3-
Methyl-3-hexene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The ¹H and ¹³C NMR spectra of cis-3-Methyl-3-hexene provide detailed information about the

connectivity and chemical environment of each atom.

¹H NMR (Proton NMR) Data

While a publicly available, fully assigned ¹H NMR spectrum with experimental chemical shifts

and coupling constants for cis-3-Methyl-3-hexene is not readily available in spectral

databases, a predicted spectrum can be generated based on established empirical parameters

and computational models. The predicted data provides a reliable estimate for the expected

proton resonances.

Proton Assignment
Predicted Chemical

Shift (ppm)
Multiplicity

Predicted Coupling

Constant (Hz)

H-1 (CH₃) 0.95 Triplet (t) 7.5

H-2 (CH₂) 2.05 Quintet (quint) 7.5

H-4 (CH) 5.15 Triplet (t) 7.1

H-5 (CH₂) 2.00 Quintet (quint) 7.4

H-6 (CH₃) 0.92 Triplet (t) 7.4

3-CH₃ 1.62 Singlet (s) -

¹³C NMR (Carbon-13) NMR Data

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. A ¹³C

NMR spectrum for cis-3-Methyl-3-hexene is available from various sources, including

ChemicalBook and SpectraBase.[1][2]
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Carbon Assignment Chemical Shift (ppm)

C-1 14.2

C-2 21.5

C-3 134.5

C-4 124.0

C-5 29.8

C-6 13.9

3-CH₃ 23.4

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of cis-3-Methyl-3-hexene is available from the NIST WebBook.[3] The characteristic

absorption bands are summarized below.

Frequency (cm⁻¹) Intensity Assignment

2965 Strong C-H stretch (sp³)

2875 Strong C-H stretch (sp³)

1665 Medium C=C stretch (alkene)

1460 Medium C-H bend (CH₂)

1380 Medium C-H bend (CH₃)

~700 Medium, Broad =C-H bend (cis-alkene)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The mass spectrum of 3-methyl-3-hexene (isomer not specified) is available

from the NIST WebBook.[4] The molecular ion and major fragments are listed below.
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m/z Relative Abundance (%) Possible Fragment

98 25 [C₇H₁₄]⁺ (Molecular Ion)

83 15 [C₆H₁₁]⁺

69 100 [C₅H₉]⁺

55 60 [C₄H₇]⁺

41 75 [C₃H₅]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

NMR Spectroscopy

A sample of cis-3-Methyl-3-hexene (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is dissolved

in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. The spectrum

is recorded on a 400 MHz or higher field NMR spectrometer. For ¹H NMR, standard acquisition

parameters include a 30° pulse angle, an acquisition time of 2-4 seconds, a relaxation delay of

1-5 seconds, and 8-16 scans. For ¹³C NMR, a greater number of scans is typically required to

achieve a good signal-to-noise ratio. Data processing involves Fourier transformation of the

free induction decay (FID), phase correction, and baseline correction.

Infrared (IR) Spectroscopy

A neat liquid sample of cis-3-Methyl-3-hexene is placed between two potassium bromide

(KBr) or sodium chloride (NaCl) salt plates to form a thin film. The spectrum is recorded using a

Fourier-transform infrared (FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹. A

background spectrum of the clean salt plates is recorded and subtracted from the sample

spectrum.

Mass Spectrometry (MS)

The mass spectrum is obtained using a mass spectrometer, often coupled with a gas

chromatograph (GC-MS) for sample introduction and separation. For electron ionization (EI),
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the sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV).

The resulting positively charged fragments are accelerated, separated by their mass-to-charge

ratio (m/z) in a magnetic or electric field, and detected.

Visualizations
To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Molecular structure of cis-3-Methyl-3-hexene.
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Caption: A conceptual workflow for the spectroscopic analysis of cis-3-Methyl-3-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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